N-Ethyl-3-phenyl-1-propanamine hydrochloride
Overview
Description
N-Ethyl-3-phenyl-1-propanamine hydrochloride is a unique chemical compound with the linear formula C11H18ClN . It is provided to early discovery researchers as part of a collection of unique chemicals . The product is sold in its neat form .
Molecular Structure Analysis
The InChI code for N-Ethyl-3-phenyl-1-propanamine hydrochloride is 1S/C11H17N.ClH/c1-2-12-10-6-9-11-7-4-3-5-8-11;/h3-5,7-8,12H,2,6,9-10H2,1H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
N-Ethyl-3-phenyl-1-propanamine hydrochloride has a molecular weight of 199.72 . It is a solid at room temperature . More specific physical and chemical properties are not available from the search results.Scientific Research Applications
Medicinal Chemistry Research
N-Ethyl-3-phenyl-1-propanamine hydrochloride: is utilized in medicinal chemistry research as a precursor or intermediate for the synthesis of potential therapeutic agents. Its structural similarity to phenethylamines makes it a valuable scaffold for developing central nervous system (CNS) stimulants, antidepressants, and other psychoactive drugs .
Agriculture
In the agricultural sector, this compound may serve as a chemical starting point for the development of novel pesticides or herbicides. Its phenylpropanamine core could be modified to interact with specific receptors in pests, potentially leading to new, more effective agrochemicals .
Material Science
Material scientists might explore N-Ethyl-3-phenyl-1-propanamine hydrochloride for its properties when creating new polymeric materials. The compound could be used to introduce phenyl groups into polymers, which can increase rigidity and thermal stability .
Environmental Impact Studies
Researchers could investigate the environmental impact of N-Ethyl-3-phenyl-1-propanamine hydrochloride . This includes studying its biodegradability, toxicity to aquatic life, and potential accumulation in ecosystems .
Biochemistry
In biochemistry, this compound’s interactions with biological molecules could be studied. It may act as an inhibitor or activator for certain enzymes, or it could be used to probe the function of neurotransmitter systems due to its structural resemblance to neurotransmitters .
Chemical Synthesis
This compound is a versatile reagent in chemical synthesis. It can be used to introduce the phenylpropylamine moiety into larger molecules or as a chiral building block for asymmetric synthesis, given its potential for stereoselective reactions .
Analytical Chemistry
N-Ethyl-3-phenyl-1-propanamine hydrochloride: can be used as a standard or reference compound in analytical chemistry. It could help in calibrating instruments or developing new analytical methods for detecting similar organic compounds .
Pharmacology
Pharmacological research might involve this compound in the study of drug-receptor interactions. Due to its structural features, it could be used to model the pharmacophore of drugs targeting adrenergic receptors .
Mechanism of Action
Safety and Hazards
The safety data sheet (SDS) for N-Ethyl-3-phenyl-1-propanamine hydrochloride can be found online . It’s important to note that all chemicals should be handled with appropriate safety precautions.
Relevant Papers Unfortunately, specific peer-reviewed papers related to N-Ethyl-3-phenyl-1-propanamine hydrochloride were not found in the search results . For a more comprehensive analysis, a more detailed literature search may be required.
properties
IUPAC Name |
N-ethyl-3-phenylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N.ClH/c1-2-12-10-6-9-11-7-4-3-5-8-11;/h3-5,7-8,12H,2,6,9-10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IANVUIHSZXRYAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCCC1=CC=CC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13125-63-8 |
Source
|
| Record name | Benzenepropanamine, N-ethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13125-63-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![trans-4-[[(2-Amino-5-bromophenyl)methyl]amino]-cyclohexanol](/img/structure/B602081.png)
